[methyl(7H-purin-6-yl)amino]acetic acid

• IUPAC Name: 2-[methyl(7H-purin-6-yl)amino]acetic acid
• InChI: InChI=1S/C8H9N5O2/c1-13(2-5(14)15)8-6-7(10-3-9-6)11-4-12-8/h3-4H,2H2,1H3,(H,14,15)(H,9,10,11,12)
• InChI Key: ZSGVBHCWQGRFDO-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)O)C1=NC=NC2=C1NC=N2
• Molecular Formula: C8H9N5O2
• Molecular Weight: 207.19 g/mol
• CAS RN: 1000933-27-6

Description

[Methyl(7H-purin-6-yl)amino]acetic acid, also known by its chemical formula C8H9N5O2 , is a compound with a molecular weight of 207.19 g/mol . It falls within the category of purines and is used primarily for proteomics research .

Molecular Structure Analysis

• Imidazole : A characteristic imidazole ring is present in the structure.

Scientific Research Applications

Proteomics Research

. Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in various experiments to understand protein behavior and interactions.

Medicine

.

Biochemistry

. Its role in these studies could be crucial in understanding how biological molecules give rise to the processes that occur within living cells.

Pharmacology

. It could be used in the study of drug interactions, drug design, and in understanding the effect of drugs on biological systems.

Molecular Biology

. It could be used in studying gene expression, replication, transcription, and translation, as well as in the study of cell structure and function.

Chemical Synthesis

. Its unique structure could make it useful in the synthesis of a wide variety of chemical compounds.

Mechanism of Action

Target of Action

The compound 2-[methyl(7H-purin-6-yl)amino]acetic acid, also known as 6-amino-1-methyl-7H-purin-1-ium, primarily targets the Cap-specific mRNA (nucleoside-2’-O-)-methyltransferase . This enzyme plays a crucial role in the modification of both mRNA ends and in intermediate and late gene processes .

Mode of Action

The compound displays methyltransferase , positive regulation of the poly (A) polymerase, and transcription elongation activities . It interacts with its target enzyme, leading to the modification of mRNA ends, which is essential for the stability and efficient translation of mRNA .

Biochemical Pathways

It is involved in the modification of mrna ends, which is a critical process in gene expression . This suggests that it may influence various biochemical pathways downstream of gene expression.

Pharmacokinetics

The compound’s molecular weight of 20719 and its chemical structure suggest that it may have good bioavailability

Result of Action

Its interaction with cap-specific mrna (nucleoside-2’-o-)-methyltransferase suggests that it may influence gene expression and, consequently, cellular functions .